(Z)-1,2-Difluoroethylene
Overview
Description
“(Z)-1,2-Difluoroethylene”, also known as “1,2-Difluoroethene”, is an organofluoride with the molecular formula C2H2F2 . It can exist as either of two geometric isomers, cis-1,2-difluoroethylene or trans-1,2-difluoroethylene .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented as CHF=CHF . The 3D structure can be viewed using specific software .
Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 64.0341 . It has a boiling point of -36.0±8.0 °C . The compound’s magnetic susceptibility is -60.0·10^-6 cm^3/mol .
Scientific Research Applications
Fluoropolymers and Copolymerization
Fluoropolymers, including those derived from vinylidene fluoride (VDF), exhibit remarkable properties such as high thermal stability and chemical resistance. The homopolymerization of VDF and its copolymerization with a range of comonomers have led to materials with diverse applications, from surfactants and dielectrical polymers to fuel cell and ultrafiltration membranes. These copolymers can be engineered to be thermoplastic, elastomeric, or thermoplastic elastomers, introducing reactive side groups for additional functionalities (Améduri, 2009).
Hydrocarbon Separations
Metal-organic frameworks (MOFs) and zeolites have been compared for their efficacy in hydrocarbon separations, with some MOFs showing a preference for alkenes over aromatics due to their polar adsorbent behavior. This specificity could potentially be exploited for refining processes in the chemical industry (Peralta et al., 2012).
Synthesis of Difluoromethylene-Containing Compounds
The development of methodologies for the regio- and enantioselective synthesis of difluoromethylene-containing compounds has opened new avenues in drug discovery and materials science. These methods enable the synthesis of heterocycles and other fluorinated molecules with potential applications in pharmaceuticals and agrochemicals (Miller et al., 2020).
Flexible Electronics
The deposition of ZnO thin films on polytetrafluoroethylene (PTFE) substrates has been investigated for applications in flexible electronics. These films possess excellent optical and electrical properties, making them suitable for use in various electronic devices (Liu et al., 2007).
Propylene/Propane Separation
Research on ZIF-8 membranes has demonstrated their potential for propylene/propane separation, a process of great importance in the petrochemical industry. These membranes offer an energy-efficient alternative to traditional cryogenic distillation, showing high separation factors and stability (Kwon et al., 2015).
Safety and Hazards
Future Directions
The future directions of “(Z)-1,2-Difluoroethylene” could involve its use in refrigeration, air-conditioning, and heat pump systems. The compound is part of compositions useful in processes for producing cooling or heat, as heat transfer fluids, foam blowing agents, aerosol propellants, and power cycle working fluids .
Properties
IUPAC Name |
(Z)-1,2-difluoroethene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2F2/c3-1-2-4/h1-2H/b2-1- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFLOTYSKFUPZQB-UPHRSURJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=CF)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=C\F)\F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H2F2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001313123 |
Source
|
| Record name | cis-1,2-Difluoroethylene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001313123 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
64.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1630-77-9 |
Source
|
| Record name | cis-1,2-Difluoroethylene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1630-77-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (Z)-1,2-Difluoroethylene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001630779 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | cis-1,2-Difluoroethylene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001313123 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (Z)-1,2-difluoroethylene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.117 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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